Cas no 1006-99-1 (5-Chloro-2-methyl-1,3-benzothiazole)

• Product name: 5-Chloro-2-methyl-1,3-benzothiazole
• CAS No: 1006-99-1
• MF: C₈H₆ClNS
• MW: 183.657939434052
• MDL: MFCD00022881
• CID: 40527
• PubChem ID: 13873

5-Chloro-2-methyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methylbenzo[d]thiazole
• 5-Chloro-2-methylbenzothiazole
• 2-Metyl-5-chlorobenzothiazole
• 5-Chloro-2-methyl-benzothiazole
• 5-chloro-2-methyl-1,3-benzothiazole
• 2-Methyl-5-chlorobenzothiazole
• NSC 8453
• usafek-p-4382
• 5-Chloro-2-methylben
• 5-chloro-2-methyl-benzothiazol
• 2-METYL-5-CHLORO-BENZOTHIAZOLE
• 2-METHYL-5-CHLORO-BENZOTHIAZOLE
• NSC8453
• USAF ek-p-4382
• W-108946
• BP-12408
• A16218
• SCHEMBL1049510
• EINECS 213-746-9
• SY036182
• 1006-99-1
• FT-0620269
• 5-Chloro-2-methylbenzothiazole, 97%
• BRN 0120802
• DTXSID0061402
• AKOS000121462
• NS00022995
• CS-0037554
• InChI=1/C8H6ClNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H
• Cambridge id 5107825
• EN300-21184
• Z104493618
• AC-15246
• NSC-8453
• 5-Chloro-2-methyl-1,3-benzothiazole #
• MFCD00022881
• F9995-1151
• AS-12866
• WLN: T56 BN DSJ C1 HG
• 4-27-00-01086 (Beilstein Handbook Reference)
• BENZOTHIAZOLE, 5-CHLORO-2-METHYL-
• DB-029121
• AE-848/30689013
• 2-methyl-5-chloro benzothiazole
• DTXCID2032550
• STK396249
• 5-Chloro-2-methyl-1,3-benzothiazole

• MDL： MFCD00022881
• Inchi： 1S/C8H6ClNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key： XCALAYIRFYALSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

• Exact Mass: 182.99100
• Monoisotopic Mass: 182.990948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.2741 (rough estimate)
• Melting Point: 69.0 to 72.0 deg-C
• Boiling Point: 147°C/15mmHg(lit.)
• Flash Point: 85 °C
• Refractive Index: 1.6100 (estimate)
• PSA: 41.13000
• LogP: 3.25810
• Solubility: Not determined

5-Chloro-2-methyl-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：DL3325000
• TSCA：Yes
• Safety Term：S26-S36/37/39
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

5-Chloro-2-methyl-1,3-benzothiazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates